Cas no 105441-02-9 (5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one)

• Product Name: 5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one
• CAS No: 105441-02-9
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 2623847
• PubChem ID: 13580931
• Update Time: 2025-04-21

5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(3H)-one
• 5-Fluoro-6-hydroxy-2-phenylpyrimidin-4(1H)-one
• DTXSID20544279
• DTXCID10495064
• 105441-02-9

• Inchi： 1S/C10H7FN2O2/c11-7-9(14)12-8(13-10(7)15)6-4-2-1-3-5-6/h1-5H,(H2,12,13,14,15)
• InChI Key： PYYSAUHLPLZZKX-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C2C=CC=CC=2)NC1=O)O

Computed Properties

• Exact Mass: 206.04915563Da
• Monoisotopic Mass: 206.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.7Ų